Cas no 649736-75-4 (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer)

1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer is a highly stable palladium(0) complex featuring a sterically hindered N-heterocyclic carbene (NHC) ligand and a 1,4-naphthoquinone moiety. This dimeric structure enhances air and moisture stability, making it easier to handle compared to traditional palladium(0) catalysts. The electron-rich NHC ligand promotes efficient oxidative addition, while the naphthoquinone group contributes to redox stability, ensuring consistent catalytic activity. It is particularly effective in cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, offering high turnover numbers and selectivity. Its robust design minimizes decomposition, extending catalyst lifetime and improving reaction reproducibility.
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer structure
649736-75-4 structure
Product Name:1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
CAS No:649736-75-4
MF:C74H84N4O4Pd2
MW:1306.32317638397
MDL:MFCD09752621
CID:838554
PubChem ID:329760156
Update Time:2025-06-08

1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
    • 1 3-BIS(2 6-DIISOPROPYLPHENYL)IMIDAZOL-&amp
    • 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naph
    • 1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE(1,4-NAPHTHOQUINONE)PALLADIUM(O) DIMER
    • 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium dimer
    • amp
    • NAPHTHOQUINONE-1,3-BIS(DIISOPROPYLPHENYL)IMIDAZOLE-2-YLIDENEPALLADIUM(0)
    • Naphthoquinone-1,3-bis(diisopropylphenyl)imidazole-2-ylidene-palladium(0) dimer
    • ZAB73675
    • Naphthoquinone-[1,3-bis(diisopropylphenyl)imidazole-2-ylidene]palladium(0)
    • POVDYDCNTKFAKJ-UHFFFAOYSA-N
    • E81025
    • 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene-(1,4-naphthoquinone)palladium (0) dimer
    • 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer, 96%
    • [1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-2-ylidene]palladium;naphthalene-1,4-dione
    • AKOS016015644
    • NAPHTHOQUINONE-1,3-BIS(2,6-DIISOPROPYLPHENYL)-IMIDAZOLE-2-YLIDENE-PALLADIUM(0) DIMER
    • 1 3-Bis(2 6-diisopropylphenyl)imidazol-&
    • 649736-75-4
    • 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
    • MFCD09752621
    • MDL: MFCD09752621
    • Inchi: 1S/2C27H36N2.2C10H6O2.2Pd/c2*1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;2*11-9-5-6-10(12)8-4-2-1-3-7(8)9;;/h2*9-16,18-21H,1-8H3;2*1-6H;;
    • InChI Key: POVDYDCNTKFAKJ-UHFFFAOYSA-N
    • SMILES: [Pd]=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.[Pd]=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.O=C1C=CC(C2C=CC=CC=21)=O.O=C1C=CC(C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 1304.46000
  • Monoisotopic Mass: 1304.45622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 84
  • Rotatable Bond Count: 10
  • Complexity: 690
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: >300 °C
  • PSA: 88.00000
  • LogP: 18.92940
  • Sensitiveness: air sensitive
  • Solubility: Not determined

1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • Risk Phrases:R43
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Pricemore >>

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